Cas no 3069-67-8 (5-methyl-1,3,4-oxadiazol-2-ol)

5-Methyl-1,3,4-oxadiazol-2-ol is a heterocyclic compound featuring a five-membered oxadiazole ring with a methyl substituent at the 5-position and a hydroxyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. Its oxadiazole core contributes to stability and versatility in forming derivatives, while the hydroxyl group enables further functionalization. The compound is of interest in medicinal chemistry due to its potential bioactivity, often serving as a scaffold for drug candidates targeting various biological pathways. Its synthesis and applications are well-documented in peer-reviewed literature.
5-methyl-1,3,4-oxadiazol-2-ol structure
5-methyl-1,3,4-oxadiazol-2-ol structure
Product Name:5-methyl-1,3,4-oxadiazol-2-ol
CAS No:3069-67-8
MF:C3H4N2O2
MW:100.076060295105
MDL:MFCD07779431
CID:84598
PubChem ID:5323974
Update Time:2025-10-18

5-methyl-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1,3,4-oxadiazol-2(3H)-one
    • 5-METHYL-1,3,4-OXADIAZOL-2-OL
    • 5-methyl-3H-1,3,4-oxadiazol-2-one
    • 2,3-dihydro-5-methyl-2-oxo-1,3,4-oxadiazole
    • 2-methyl-1,3,4-oxadiazol-5(4H)-one
    • 5-methyl-1,3,4-oxadiazol-2-ol(SALTDATA: FREE)
    • 5-methyl-1,3,4-oxadiazolin-2-one
    • 5-Methyl-3H-[1,3,4]oxadiazol-2-on
    • 5-methyl-3H-[1,3,4]oxadiazol-2-one
    • D2-1,3,4-Oxadiazolin-5-one,2-methyl- (6CI,7CI,8CI)
    • 2-Methyl-1,3,4-oxadiazolin-5-one
    • 2-Methyl-5-oxo-4,5-dihydro-1,3,4-oxadiazole
    • RHC3385
    • EN300-135419
    • InChI=1/C3H4N2O2/c1-2-4-5-3(6)7-2/h1H3,(H,5,6
    • 5-methyl-2,3-dihydro-1,3,4-oxadiazol-2-one
    • 1,3,4-Oxadiazol-2(3H)-one, 5-methyl-
    • 5-Methyl-1,3,4-oxadiazol-2-ol, AldrichCPR
    • MFCD15143213
    • DS-15818
    • AKOS013464203
    • CHEMBL504001
    • A820571
    • 5-methyl-1,3,4-oxadiazol-2-(3H)-one
    • FT-0658864
    • SCHEMBL508673
    • CS-W019158
    • 5-methyl-1,3,4-oxadiazol-2(3H)one
    • SY017602
    • Z1198174319
    • 3069-67-8
    • C3H4N2O2
    • DTXSID60415853
    • AKOS005174226
    • 5-methyl-3H-[1.3.4]oxadiazol-2-one
    • NNXROHRFMWHXNH-UHFFFAOYSA-N
    • 5-Methyl-1,3,4-oxadiazol-2[3H]one
    • DB-068358
    • 1,3,4-oxadiazol-2-ol, 5-methyl-
    • ALBB-013469
    • 5-methyl-1,3,4-oxadiazol-2-ol
    • MDL： MFCD07779431
    • Inchi： 1S/C3H4N2O2/c1-2-4-5-3(6)7-2/h1H3,(H,5,6)
    • InChI Key： NNXROHRFMWHXNH-UHFFFAOYSA-N
    • SMILES： O1C(NN=C1C)=O

Computed Properties

  • Exact Mass: 100.02700
  • Monoisotopic Mass: 100.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.2
  • Topological Polar Surface Area: 50.7A^2

Experimental Properties

  • Density: 1.55
  • Refractive Index: 1.601
  • PSA: 58.89000
  • LogP: -0.32870

5-methyl-1,3,4-oxadiazol-2-ol Security Information

5-methyl-1,3,4-oxadiazol-2-ol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1,3,4-oxadiazol-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY017602-5g
5-Methyl-1,3,4-oxadiazol-2(3H)-one
 3069-67-8 ≥95%
5g
 ¥828.00 2025-04-15
Chemenu
CM105294-5g
5-methyl-1,3,4-oxadiazol-2-ol
 3069-67-8 98%
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 $267 2021-08-06
Chemenu
CM105294-10g
5-methyl-1,3,4-oxadiazol-2-ol
 3069-67-8 98%
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 $427 2021-08-06
Fluorochem
079200-250mg
5-Methyl-1,3,4-oxadiazol-2(3H)-one
 3069-67-8 95%
250mg
 ￡29.00 2022-03-01
Fluorochem
079200-1g
5-Methyl-1,3,4-oxadiazol-2(3H)-one
 3069-67-8 95%
1g
 ￡73.00 2022-03-01
Fluorochem
079200-5g
5-Methyl-1,3,4-oxadiazol-2(3H)-one
 3069-67-8 95%
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 ￡229.00 2022-03-01
Fluorochem
079200-10g
5-Methyl-1,3,4-oxadiazol-2(3H)-one
 3069-67-8 95%
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 ￡366.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
063407-100mg
5-methyl-1,3,4-oxadiazol-2-ol
 3069-67-8
100mg
 3168.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
063407-500mg
5-methyl-1,3,4-oxadiazol-2-ol
 3069-67-8
500mg
 8370.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XX994-200mg
5-methyl-1,3,4-oxadiazol-2-ol
 3069-67-8 98%
200mg
 146.0CNY 2021-07-10

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